Cas no 2877691-68-2 (1-[(3,5-difluorophenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide)

• Product Name: 1-[(3,5-difluorophenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide
• CAS No: 2877691-68-2
• MF: C₁₈H₂₄F₂N₂O₂
• MW: 338.392171859741
• CID: 5308365
• PubChem ID: 165431605
• Update Time: 2025-10-29

1-[(3,5-difluorophenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[(3,5-difluorophenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide
• F6830-7754
• AKOS040887705
• 2877691-68-2
• 1-[(3,5-Difluorophenyl)methyl]-N-(tetrahydro-2H-pyran-4-yl)-3-piperidinecarboxamide

• Inchi： 1S/C18H24F2N2O2/c19-15-8-13(9-16(20)10-15)11-22-5-1-2-14(12-22)18(23)21-17-3-6-24-7-4-17/h8-10,14,17H,1-7,11-12H2,(H,21,23)
• InChI Key： TWOITEPWWBWGNU-UHFFFAOYSA-N
• SMILES： N1(CC2=CC(F)=CC(F)=C2)CCCC(C(NC2CCOCC2)=O)C1

Computed Properties

• Exact Mass: 338.18058434g/mol
• Monoisotopic Mass: 338.18058434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 482.9±45.0 °C(Predicted)
• pka: 15.12±0.20(Predicted)

Additional information on 1-[(3,5-difluorophenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide

Professional Introduction to 1-[(3,5-difluorophenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide (CAS No. 2877691-68-2)

1-[(3,5-difluorophenyl[methyl])-N-(oxan-4-yl)piperidine-3-carboxamide] is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. This compound, identified by the CAS number 2877691-68-2, represents a convergence of fluorinated aromatic moieties and piperidine scaffolds, which are well-documented for their role in modulating biological pathways. The introduction of fluorine atoms into the phenyl ring enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development.

The piperidine core is a common pharmacophore in many bioactive molecules, known for its ability to interact with biological targets such as enzymes and receptors. In this compound, the piperidine ring is linked to an amide group, which further modulates its pharmacokinetic properties. The presence of an oxan-4-yl substituent adds another layer of complexity, potentially influencing both the solubility and binding affinity of the molecule. These structural elements collectively contribute to the compound's potential as a lead molecule in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with high precision. Studies have indicated that the 3,5-difluorophenyl moiety may engage in favorable interactions with specific amino acid residues in target proteins, enhancing binding affinity. Additionally, the amide group could participate in hydrogen bonding networks, further stabilizing the compound-protein complex. These insights have been instrumental in guiding synthetic modifications aimed at optimizing pharmacological activity.

The synthesis of 1-[(3,5-difluorophenyl[methyl])-N-(oxan-4-yl)piperidine-3-carboxamide] involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps include the formation of the piperidine ring through nucleophilic substitution or cyclization reactions, followed by functionalization with the 3,5-difluorophenyl group via cross-coupling or other coupling reactions. The introduction of the amide bond is typically achieved through condensation reactions between appropriate carboxylic acids and amines. Advanced synthetic techniques such as flow chemistry and automated synthesis platforms have been employed to streamline these processes.

In vitro studies have begun to unravel the biological profile of this compound. Preliminary data suggest that it exhibits moderate affinity for certain enzyme targets, making it a promising candidate for further investigation. The fluorinated aromatic ring has been shown to enhance binding interactions due to its ability to engage in π-stacking and hydrophobic interactions with aromatic residues in proteins. The piperidine scaffold contributes to favorable pharmacokinetic properties, including improved oral bioavailability and reduced metabolic clearance.

The potential therapeutic applications of 1-[(3,5-difluorophenyl[methyl])-N-(oxan-4-yl)piperidine-3-carboxamide are still being explored, but early findings hint at its utility in treating various diseases. For instance, its interaction with specific enzymes implicated in inflammatory pathways suggests that it may have anti-inflammatory effects. Additionally, its structural features align well with molecules known to modulate neurotransmitter systems, indicating potential applications in central nervous system disorders.

Molecular dynamics simulations have been employed to study the conformational dynamics of this compound both in solution and when bound to biological targets. These simulations provide valuable insights into how the molecule adopts different conformations and how these conformations influence its binding affinity and specificity. Such computational studies are crucial for guiding experimental efforts and optimizing lead compounds for clinical development.

The development of novel drug candidates often involves iterative processes of synthesis, characterization, and biological testing. In the case of 1-[(3,5-difluorophenyl[methyl])-N-(oxan-4-yl)piperidine-3-carboxamide], ongoing research aims to refine its chemical structure to enhance its pharmacological properties further. This includes exploring alternative synthetic routes that may improve yield or reduce byproduct formation. Additionally, efforts are underway to evaluate its safety profile through preclinical studies.

The integration of machine learning algorithms into drug discovery has revolutionized the way lead compounds are identified and optimized. By analyzing large datasets containing structural information and biological activity data, these algorithms can predict promising candidates with high accuracy. 1-[(3,5-difluorophenyl[methyl])-N-(oxan-4-yl)piperidine-3-carboxamide serves as an excellent example of how computational tools can accelerate drug development by identifying novel molecular structures with desirable properties.

In conclusion, 1-[(3,5-difluorophenyl[methyl])-N-(oxan-4-yl)piperidine-3-carboxamide (CAS No. 2877691-68-2) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of fluorinated aromatic moieties and piperidine scaffolds makes it an attractive candidate for further exploration as a lead molecule. Ongoing research aims to optimize its pharmacological properties through synthetic modifications and computational studies.